Eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA) are ω-3 very long-chain polyunsaturated fatty acids (VLC-PUFAs) that offer a wide range of human health benefits impacting cardiovascular, anti-inflammatory, and neurological health. It is widely known that humans inefficiently synthesize these compounds and as such rely on exogenous dietary sources, such as marine fish oils. Unfortunately, the production of marine fish oils is an unsustainable process and has suffered a dramatic fall in recent years due to overfishing and climate change, as the demand for EPA and DHA continues to rise. Therefore, there is an urgent need to develop alternative, sustainable sources for consumable EPA and DHA. Metabolic engineering of marine microalgae to improve their EPA and DHA productivity is regarded as a promising option that has received increasing commercial attention in recent years. In this mini-review, we describe several notable health benefits of EPA and DHA, summarize the natural sources and biosynthesis of VLC-PUFAS, as well as the recent advances in metabolic engineering of EPA and DHA production in representative microalgal and protist species, including Schizochytrium sp., Phaeodactylum tricornutum, and Nannochloropsis oceanica.

Various food formulations widely utilized solid fats to provide specific textural properties and sensory attributes. Partially hydrogenated oil was commonly used as solid fat before being banned by FDA recently because of the existence of trans fats. Oleogels, semi-solid gel typically prepared from liquid vegetable oil and food-grade oleogelators, is developed as an alternative for solid fats that is free of trans fat and low in saturated fats. Oleogels are prepared via indirect or direct oleogelation technology by which the liquid oil is entrapped in a three-dimensional network with the aid of low molecular weight oleogelators (LMOGs) and high molecular weight oleogelators (HMOGs). Oleogels received tremendous attention from food scientists to be used in various food applications, particularly high-fat products such as comminuted meat, chocolates, ice cream, shortening and margarine and even as a deep-frying medium. They satisfy not only the current trends of consumers for healthy food products (free of trans fat and low in saturated fat) but also provide viscoelastic solid- and gel- like properties to structure high fat food products. More importantly, recent studies showed that oleogels tend to be metabolized differently from conventional fats and oils giving them an additional advantage in improving the nutritional value of high-fat foods. Therefore, this review aims to provide an overview that captures the latest studies on oleogels from their production via direct dispersion and indirect dispersion methods, processing conditions that influence the physical properties, metabolism and health attributes as well as recent application in food products.

Measuring acyl lipid content and fatty acid composition is important in plant lipid research, and direct transmethylation followed by analysis with gas chromatography-flame ionization detection has been broadly used in various studies. However, many existing protocols are time-consuming and labor-intensive, and the long reaction time under high temperature may artificially change fatty acid compositions of the samples. In this study, we optimized the direct transmethylation method for seed and leaf samples with a wide range of seed and tissue sizes, oil contents, and fatty acid profiles, which can be completed in 2 h. We also demonstrated that commercial disposable pipet tips, as well as polypropylene tubes under certain conditions, could be reliably used to replace glass tubes, Pasteur pipettes, and rubber bulbs to improve efficiency. Taken together, this optimized and generalized method could be used as a reliable and less time- and labor-intensive approach to analyze acyl lipid content and fatty acid profile of plant samples.

Simmondsia chinensis (Link) C.K. Schneider (Jojoba) is a valuable shrub that can bear harsh conditions and is cultivated in many countries globally. Its prominence originates from the unique oil that constitutes more than 50% of the seeds. The great economic value of jojoba oil is highlighted in many fields, especially the cosmetic industry. The remaining meal, which is rich in proteins, constitutes a good source for cattle feeding. However, the presence of antinutritional principles in the meal limited its use and encouraged the researchers to find different ways for its detoxification. The detoxification ways of jojoba meal included physical, biological, and chemical treatments. The phytochemical composition of the oil was deeply studied, but for the remaining plant, only few studies have reported its chemical composition. Jojoba oil composed of wax esters (97%), fatty acids, fatty alcohols, sterols, and small percentage of vitamin E. Jojoba possesses a long traditional history. It has been used in folklore for treatment of cold, dysuria, and obesity. Many recent studies reported its medicinal and pharmacological properties like antioxidant, anti-inflammatory, antimicrobial, anticancer, anti-acne, anti-psoriasis, wound healing, and hepatoprotective activities. Many of these biological activities have been attributed to the presence of several phytochemicals such as simmondsin and phenolic compounds. In this review, the authors will highlight the previous phytochemical studies, medicinal applications of jojoba oil and different plant parts, and the various ways of meal detoxification.

Styrax tonkinensis is a promising woody biodiesel species. In this experiment, we investigated how foliar spraying of potassium gluconate solution affected the production of seed oil in S. tonkinensis. Leaf spraying of potassium gluconate solution appreciably promoted the photosynthesis of S. tonkinensis leaves through both the light reaction and the dark reaction. By boosting the activity of enzymes involved in glucose metabolism and seed oil synthesis, foliar spraying of potassium gluconate solution also dramatically enhanced glucose metabolism and seed oil synthesis in the S. tonkinensis seeds. This indicates that foliar spraying with potassium gluconate solution discernibly improved the synthesis of seed oil in S. tonkinensis by encouraging the transit of photosynthetic products from the source to the reservoir and the flow of carbon into the seed oil synthesis in the seeds. Overall, the medium concentration of potassium gluconate solution (4 g/L) was found to be the most effective for increasing the oil content of S. tonkinensis seeds. While higher potassium gluconate solution concentrations (6 g/L) had a slight inhibitory effect on specific indicators (ACCase) during specific seed development periods. This study highlighted the importance of potassium for seed oil synthesis in woody plants and provided a useful foundation for future cultivation practices aimed at enhancing seed oil synthesis in woody plants.

Corn wax, as a kind of vegetable wax, is a by-product of the corn oil industry. In this study, the corn wax was obtained from the corn oil refineries and purified by solvent defatting and bleaching. The composition and physicochemical properties of corn wax were studied to provide theoretical guidance for the production and application of corn wax. The results showed that the purity of corn wax was higher than 95%, and the corn wax ester ranged from C42 to C58, with C46, C44, and C48 being predominant. The carbon number of fatty acids was in the range of 16–30, with a higher proportion of C20, C22, and C24. The fatty alcohols varied from C20 to C32 and were dominated by C22, C24, C30, and C23. The physicochemical properties of corn wax were also determined and compared with other vegetable and animal waxes to get a more comprehensive understanding of corn wax. The results showed that the water content, iodine number, saponification number, and melting point of corn wax were 0.03 ± 0.01%, 6.77 ± 0.85 g/100 g, 74.31 ± 3.49 mg/g and 77.28 ± 7.89°C respectively. Corn wax was a green and healthy natural resource, which has great application potential in food, health care, and medicine.

We have undertaken a detailed study of the reactivity of furan fatty acids (F-acids) with singlet oxygen (1O2) produced by thermal decomposition of endoperoxide and photosensitizer reaction of rose bengal in ethanol. Accordingly, we measured the second order rate constant (kQ) for the reaction of F-acids with 1O2. As a result, the reactivity of F-acids against 1O2 exhibited a decrease in the order tetra-alkyl F-acid (F3) > tri-alkyl F-acid (F2) > di-alkyl F-acid (NMF). In addition, we also employed the density functional theory (DFT) and quantum chemical calculations to predict the chemical reactivity, stability, and thermodynamic properties of F-acids with respect to the quenching 1O2. In consequence, it is clear that log kQ values of F-acids correlate with the energy level of the highest occupied molecular orbital (EHOMO), and HOMO of F-acids may react with the lowest unoccupied molecular orbitals (LUMO) of 1O2. Moreover, the reaction of F-acids with 1O2 proceeds spontaneously in ethanol based on the calculation by thermodynamics method. These results suggest that the F-acids may contribute to the protection of oxidative damage in animals by quenching 1O2.

This work examines the potential valorization of mullet roe by-products for the production of mullet roe oil using mild processes. Three different extraction methods with potential of scale-up for the food industry, namely pressure (PE), supercritical fluid extraction (SFE), and solvent extraction (SE) are examined. Mild temperature conditions to prevent oil oxidation and (wherever applicable) food-grade solvents are used. The oil yield, the composition of oils in fatty acids by GC-FID, the level of oil oxidation (peroxide value (PV), p-anisidine value (AV), K232 K268, TOTOX)) and the antioxidant activity (DPPH, ABTS) are determined. SE provided the highest oil recovery, followed by SFE and PE (68%, 28% and 10% respectively). The extracted oils had a high concentration of EPA and DHA and a total of 20.7%–24.3% of identified PUFAs among the fatty acids. Oxidation was the lowest in the SFE extracted oil followed by PE, PV was <2.5 meqO2, AV≤10 and TOTOX <15 in all examined oil samples. Further research is needed to optimize processing conditions for the increase in oil recovery.

Implications of excess phosphorus (P) in waste streams obtained from soy-based protein preparation processes on the environment and their potential utilization as P-source are two significant understudied areas. Soybean-based protein ingredients for food products retain comparatively enhanced functional properties and are cheaper than other plant-based proteins. Soybean protein can be extracted and utilized as a food ingredient primarily by preparing soy protein concentrates (SPC) and soy protein isolates (SPI) from soybean meal/defatted soy flour (DSF). In a typical soybean processing facility, along with the soy products and soy-protein preparations, the recovery of phosphorus as a coproduct will enhance the economic feasibility of the overall process as the recovered P can be used as fertilizer. In this study, the SPC and SPI were prepared from the DSF following widely used conventional protocols and P flow in these processes was tracked. In SPC production, ~59% of the total P was retained with SPC and ~34% was in the aqueous waste streams. For SPI process ~24% of total P was retained with SPI and ~59% went in the waste solid residue (~40%) and aqueous streams (~19%). About 80%–89% P removal from the waste aqueous streams was achieved by Ca-phytate precipitation. This work demonstrated that in the process of SPC and SPI preparation the phosphorus from the waste aqueous streams can be precipitated out to avoid subsequent eutrophication and the waste solid residue with ~40% P can be reused as a P-fertilizer as other applications of this residue are unspecified.

Rapid synthesis of conjugated linoleic acid (CLA) by the alkali-dimethyl sulfoxide (DMSO) isomerization method is presented in this study. Seeds from fruit processing residues in Thailand were screened as an alternative potential source of linoleic acid (LA)-rich oil. Passion fruit with 72.10% LA and 26.18% oil in the seeds was selected as starting oil. The Alkali-DMSO isomerization was carried out by mixing DMSO with alkali hydroxides and polyhydric alcohols. Under a mass ratio of 1:0.5:1:1 oil/NaOH/propylene glycol/DMSO, at 180°C, production of the major isomers of CLA (c9,t11, and t10,c12) was complete within 3 min, resulting in a 20-fold increase in productivity compared to the conventional method. The reaction time decreased because of an increment in the basic strength of the alkali-DMSO catalyst. CLA from alkali-DMSO isomerization and commercial supplements showed a similar isomer distribution and yielded similar CC50 values when evaluated against the Vero cell line. This method might be an alternative in industrial production as it is fast and simply applied to the conventional system. In addition, seed oils from fruit processing residues can be used as an alternative to traditional LA-rich oils.